Cas no 7512-36-9 (1-Propanone,3,3',3''-nitrilotris[1-phenyl-)

• Product Name: 1-Propanone,3,3',3''-nitrilotris[1-phenyl-
• CAS No: 7512-36-9
• MF: C₂₇H₂₇NO₃
• MW: 413.508187532425
• CID: 578188
• PubChem ID: 344229
• Update Time: 2025-04-19

1-Propanone,3,3',3''-nitrilotris[1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3-[bis(3-oxo-3-phenylpropyl)amino]-1-phenylpropan-1-one
• AC1L802Z
• NSC401017
• Tris-(3-oxo-3-phenyl-propyl)-amin
• tris-(3-oxo-3-phenyl-propyl)-amine
• NSC-401017
• 7512-36-9
• DTXSID50322340
• 1-Propanone,3,3',3''-nitrilotris[1-phenyl-

• Inchi： 1S/C27H27NO3/c29-25(22-10-4-1-5-11-22)16-19-28(20-17-26(30)23-12-6-2-7-13-23)21-18-27(31)24-14-8-3-9-15-24/h1-15H,16-21H2
• InChI Key： AZDCRHWRAARDET-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)CCN(CCC(C1C=CC=CC=1)=O)CCC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 413.19921
• Monoisotopic Mass: 413.199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 12
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.14
• Boiling Point: 590.2°Cat760mmHg
• Flash Point: 249.4°C
• Refractive Index: 1.589
• PSA: 54.45
• LogP: 5.10740